Cas no 1491556-15-0 (4-Bromo-2-[2-(chloromethyl)butyl]thiophene)

• Product Name: 4-Bromo-2-[2-(chloromethyl)butyl]thiophene
• CAS No: 1491556-15-0
• MF: C₉H₁₂BrClS
• MW: 267.613579750061
• CID: 5282144
• Update Time: 2025-06-12

4-Bromo-2-[2-(chloromethyl)butyl]thiophene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-[2-(chloromethyl)butyl]thiophene
• Thiophene, 4-bromo-2-[2-(chloromethyl)butyl]-
• 4-Bromo-2-[2-(chloromethyl)butyl]thiophene

• Inchi： 1S/C9H12BrClS/c1-2-7(5-11)3-9-4-8(10)6-12-9/h4,6-7H,2-3,5H2,1H3
• InChI Key： CSWMMSVFSYHIMA-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC(CCl)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-2-[2-(chloromethyl)butyl]thiophene

Comprehensive Overview of 4-Bromo-2-[2-(chloromethyl)butyl]thiophene (CAS No. 1491556-15-0)

4-Bromo-2-[2-(chloromethyl)butyl]thiophene (CAS No. 1491556-15-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and agrochemical research. This compound, characterized by its unique thiophene backbone and functional groups, plays a pivotal role in synthetic chemistry due to its versatility in forming complex molecular structures. Researchers and industry professionals frequently search for 4-Bromo-2-[2-(chloromethyl)butyl]thiophene to explore its applications in drug discovery, polymer synthesis, and catalysis.

The molecular structure of 4-Bromo-2-[2-(chloromethyl)butyl]thiophene features a bromine substituent and a chloromethyl side chain, which enhance its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings. These reactions are critical for constructing biaryl compounds, a class of molecules widely used in OLED materials and pharmaceutical APIs. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of this compound to reduce environmental impact, aligning with the global push for sustainable chemical processes.

In the context of drug development, 4-Bromo-2-[2-(chloromethyl)butyl]thiophene serves as a key intermediate for designing kinase inhibitors and antiviral agents. Its thiophene core is a common motif in bioactive molecules, contributing to improved binding affinity and metabolic stability. Questions like "How is 4-Bromo-2-[2-(chloromethyl)butyl]thiophene used in medicinal chemistry?" or "What are the synthetic routes for this compound?" are frequently encountered in academic and industrial forums, reflecting its relevance in modern research.

From a material science perspective, this compound's ability to act as a building block for conductive polymers has been explored in organic electronics. Its incorporation into π-conjugated systems enhances charge transport properties, making it valuable for flexible displays and solar cells. As the demand for renewable energy solutions grows, researchers are investigating how derivatives of 4-Bromo-2-[2-(chloromethyl)butyl]thiophene can improve the efficiency of photovoltaic devices.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 4-Bromo-2-[2-(chloromethyl)butyl]thiophene and ensuring its purity for high-end applications. The compound's CAS No. 1491556-15-0 is a critical identifier for regulatory compliance and patent filings, emphasizing the need for accurate documentation in chemical databases. Searches related to "safety data sheets for CAS 1491556-15-0" or "suppliers of 4-Bromo-2-[2-(chloromethyl)butyl]thiophene" highlight its commercial importance.

In summary, 4-Bromo-2-[2-(chloromethyl)butyl]thiophene (CAS No. 1491556-15-0) is a multifaceted compound with broad applications in life sciences and advanced materials. Its synthesis, properties, and uses continue to evolve alongside advancements in precision chemistry and nanotechnology, making it a subject of enduring interest for scientists and engineers worldwide.